4H-Pyrido(4',3':4,5)thieno(3,2-f)(1,2,4)triazolo(4,3-a)(1,4)diazepine, 6-(2-chlorophenyl)-9-(2-((3,4-dimethoxyphenyl)thio)-1-thioxoethyl)-7,8,9,10-tetrahydro-1-methyl-
Overview
Description
BN 50739 is a platelet-activating factor (PAF) antagonist. BN 50739 suppresses certain cardiac arrhythmias. PAF is released from ischaemic myocardium and may contribute to initiation of ischaemia-induced ventricular fibrillation (VF)
Scientific Research Applications
Mass Spectrometry Analysis
This compound has been analyzed using mass spectrometry, revealing significant ions derived from the decomposition of the molecule, which can contribute to understanding its chemical structure and properties (Celma, 1994).
Pharmacokinetics and Metabolism Studies
Studies have focused on the pharmacokinetics and metabolism of similar compounds. For example, hapten synthesis for related compounds has been explored to examine their pharmacokinetics at low doses (Miyazawa et al., 1992). Also, the determination of platelet-activating factor antagonists in human plasma by liquid chromatography-mass spectrometry has been conducted to understand their behavior in biological systems (Celma, 1994).
Structural Studies and Synthesis
Structural studies and synthesis of derivatives have been a significant area of research. For instance, structural optimization studies have been done on derivatives as antagonists for platelet activating factor (Kawakami et al., 1996). Additionally, the synthesis of labelled compounds for pharmacokinetic studies has been reported (Miyazawa et al., 1991).
Spectroscopic Analysis
Vibrational spectroscopic studies using FT-IR and FT-Raman techniques have been conducted to analyze the spectroscopic properties of related compounds, providing insights into their molecular structure and potential biological activity (Kuruvilla et al., 2018).
Anticonvulsant and Pharmacological Properties
The anticonvulsant activities of certain derivatives have been investigated, offering insights into their potential therapeutic applications (Fiakpui et al., 1999). Additionally, the pharmacological properties as platelet-activating factor antagonists have been extensively studied, highlighting their potential in treating various medical conditions (Sakuma et al., 1991).
properties
CAS RN |
128672-07-1 |
|---|---|
Molecular Formula |
C28H26ClN5O2S3 |
Molecular Weight |
596.2 g/mol |
IUPAC Name |
1-[9-(2-chlorophenyl)-3-methyl-17-thia-2,4,5,8,14-pentazatetracyclo[8.7.0.02,6.011,16]heptadeca-1(10),3,5,8,11(16)-pentaen-14-yl]-2-(3,4-dimethoxyphenyl)sulfanylethanethione |
InChI |
InChI=1S/C28H26ClN5O2S3/c1-16-31-32-24-13-30-27(18-6-4-5-7-20(18)29)26-19-10-11-33(14-23(19)39-28(26)34(16)24)25(37)15-38-17-8-9-21(35-2)22(12-17)36-3/h4-9,12H,10-11,13-15H2,1-3H3 |
InChI Key |
MRVWRDZEYURFSW-UHFFFAOYSA-N |
SMILES |
CC1=NN=C2N1C3=C(C4=C(S3)CN(CC4)C(=S)CSC5=CC(=C(C=C5)OC)OC)C(=NC2)C6=CC=CC=C6Cl |
Canonical SMILES |
CC1=NN=C2N1C3=C(C4=C(S3)CN(CC4)C(=S)CSC5=CC(=C(C=C5)OC)OC)C(=NC2)C6=CC=CC=C6Cl |
Appearance |
Solid powder |
Other CAS RN |
128672-07-1 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BN 50739 BN-50739 tetrahydro-4,7,8,10 methyl-(chloro-2-phenyl)-6-((3,4-dimethoxyphenyl)thio)methylthiocarbonyl-9-pyrido(4',3'-4,5)thieno(3,2-f)triazolo-1,2,4(4,3-a)diazepine-1,4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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